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Compound of Interest

Compound Name:
3-(5,5-Dimethyl-1,3,2-

dioxaborinan-2-yl)pyridine

Cat. No.: B1306155 Get Quote

Initial Assessment Complete: A review of publicly available scientific literature and data

indicates that CAS number 845885-86-1, identified as 3-Pyridineboronic acid neopentylglycol

ester, is a chemical reagent primarily utilized in organic synthesis. There is no substantial

evidence to suggest it is a "core" compound with inherent pharmacological activity or a direct

modulator of biological signaling pathways. Therefore, an in-depth technical guide focusing on

its biological core, as initially requested, cannot be constructed based on current knowledge.

This document serves to provide a technical overview of 3-Pyridineboronic acid neopentylglycol

ester, summarizing its chemical properties and established applications in synthetic chemistry,

which may be of interest to researchers and drug development professionals for the synthesis

of more complex molecules.

Chemical Identity and Properties
3-Pyridineboronic acid neopentylglycol ester is an organic compound used as a stable source

of the 3-pyridylboronic acid moiety. The neopentylglycol protecting group enhances its stability

and handling properties compared to the unprotected boronic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1306155?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1306155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 845885-86-1

Molecular Formula C₁₀H₁₄BNO₂ [1]

Molecular Weight 191.03 g/mol [2]

Appearance White to off-white solid

Melting Point 92-96 °C [3]

Boiling Point 309.8±15.0 °C (Predicted)

Density 1.05±0.1 g/cm³ (Predicted)

Synonyms

2-(3-Pyridyl)-5,5-dimethyl-

1,3,2-dioxaborinane, 3-(5,5-

Dimethyl-1,3,2-dioxaborinan-2-

yl)pyridine

[1][4]

Synthetic Applications
The primary utility of 3-Pyridineboronic acid neopentylglycol ester lies in its application as a

building block in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-

Miyaura reaction. This reaction is a cornerstone of modern organic synthesis, particularly in the

pharmaceutical industry, for the formation of carbon-carbon bonds.[5]

The 3-pyridyl group is a common structural motif in many biologically active compounds and

approved drugs. Therefore, 3-Pyridineboronic acid neopentylglycol ester serves as a key

reagent for introducing this moiety into a target molecule.

Suzuki-Miyaura Cross-Coupling Reaction
The Suzuki-Miyaura reaction involves the coupling of an organoboron compound (like 3-

Pyridineboronic acid neopentylglycol ester) with an organic halide or triflate in the presence of

a palladium catalyst and a base.

Below is a generalized workflow for a Suzuki-Miyaura coupling reaction utilizing this reagent.
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Generalized Suzuki-Miyaura Coupling Workflow
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A generalized workflow for the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocols
While specific reaction conditions are highly dependent on the substrates, a general protocol

for a Suzuki-Miyaura coupling using 3-Pyridineboronic acid neopentylglycol ester is as follows.

This is an illustrative example and would require optimization for a specific application.

Materials:
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3-Pyridineboronic acid neopentylglycol ester

Aryl halide (e.g., Aryl bromide)

Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0))

Base (e.g., aqueous Sodium Carbonate solution)

Inert solvent (e.g., Toluene or 1,4-Dioxane)

Nitrogen or Argon for inert atmosphere

Standard laboratory glassware and magnetic stirrer

Procedure:

To a reaction flask, add the aryl halide (1.0 eq), 3-Pyridineboronic acid neopentylglycol ester

(1.1-1.5 eq), and the palladium catalyst (0.01-0.05 eq).

The flask is evacuated and backfilled with an inert gas (e.g., Nitrogen or Argon) three times.

The inert solvent and the aqueous base are added via syringe.

The reaction mixture is heated with vigorous stirring for a specified time (typically 2-24 hours)

and the progress is monitored by TLC or LC-MS.

Upon completion, the reaction is cooled to room temperature.

The mixture is diluted with an organic solvent (e.g., Ethyl Acetate) and washed with water

and brine.

The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under

reduced pressure.

The crude product is then purified by column chromatography on silica gel to afford the

desired 3-arylpyridine derivative.

Conclusion
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3-Pyridineboronic acid neopentylglycol ester (CAS 845885-86-1) is a valuable reagent in

synthetic organic chemistry. Its primary role is to serve as a stable and efficient precursor for

the introduction of the 3-pyridyl moiety into a wide range of molecules through palladium-

catalyzed cross-coupling reactions. While it is instrumental in the synthesis of numerous

biologically active compounds, there is no evidence to suggest that the compound itself

possesses significant pharmacological properties or is a direct subject of drug development

studies. For researchers in drug discovery, its value lies in its utility as a versatile building block

for constructing novel chemical entities with potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Boronate Esters (4) [myskinrecipes.com]

2. researchgate.net [researchgate.net]

3. CAS:868944-72-3, 3-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)isonicotinonitrile-毕得医药
[bidepharm.com]

4. Organoboronic acids/esters as effective drug and prodrug candidates in cancer
treatments: challenge and hope - PMC [pmc.ncbi.nlm.nih.gov]

5. Organic Syntheses Procedure [orgsyn.org]

To cite this document: BenchChem. [Technical Guide on CAS 845885-86-1: A Chemical
Synthesis Building Block]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1306155#cas-number-845885-86-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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